2-[9-(1H-indol-6-ylcarbonyl)-3-oxo-2,9-diazaspiro[5.5]undec-2-yl]acetamide

• IUPAC Name: 2-[9-(1H-indole-6-carbonyl)-3-oxo-2,9-diazaspiro[5.5]undecan-2-yl]acetamide
• InChI: InChI=1S/C20H24N4O3/c21-17(25)12-24-13-20(5-3-18(24)26)6-9-23(10-7-20)19(27)15-2-1-14-4-8-22-16(14)11-15/h1-2,4,8,11,22H,3,5-7,9-10,12-13H2,(H2,21,25)
• InChI Key: WOCHUCDUAKYOPM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCN(CC2)C(=O)C3=CC4=C(C=C3)C=CN4)CN(C1=O)CC(=O)N
• Molecular Formula: C20H24N4O3
• Molecular Weight: 368.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 2-[9-(1H-indol-6-ylcarbonyl)-3-oxo-2,9-diazaspiro[5.5]undec-2-yl]acetamide often involves complex multi-step reactions. For example, compounds within the 1-oxa-4,9-diazaspiro[5.5]undecane series have been prepared through various synthetic routes, including ring-closure reactions and substitutions, to introduce different functional groups that contribute to their biological activity (Clark et al., 1983).

Molecular Structure Analysis

The molecular structure of such compounds is characterized by the presence of a spiro configuration, which involves a bicyclic system where two rings are connected through a single shared atom. The diazaspiro[5.5]undecane core is crucial for the biological activity of these molecules, as it impacts the compound's conformation and, consequently, its interaction with biological targets. Spectroscopic techniques, including NMR and mass spectrometry, are typically used for structural elucidation (Almutairi et al., 2018).

Chemical Reactions and Properties

Compounds like 2-[9-(1H-indol-6-ylcarbonyl)-3-oxo-2,9-diazaspiro[5.5]undec-2-yl]acetamide participate in various chemical reactions, including those involving their carbonyl and acetamide groups. These reactions can include nucleophilic substitutions and additions, which are relevant for further modifications of the compound to enhance its biological activity or to study its mechanism of action. The presence of the indolyl moiety further adds to the compound's reactivity, allowing for specific interactions with biological targets (Islam et al., 2017).